2-Phenyl-thiophene-3,4-diamine

• Molecular Formula: C10H10N2S
• Molecular Weight: 190.27 g/mol
• IUPAC Name: 2-phenylthiophene-3,4-diamine
• InChI: InChI=1S/C10H10N2S/c11-8-6-13-10(9(8)12)7-4-2-1-3-5-7/h1-6H,11-12H2
• InChI Key: FCEWHXMPJPOKKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=CS2)N)N

Description

2-Phenyl-thiophene-3,4-diamine is a useful research compound. Its molecular formula is C10H10N2S and its molecular weight is 190.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 59 in glacial acetic acid (102 μL) was added a 30% solution of HBr in acetic acid (102 μL). The mixture was stirred for 16 h at r.t. and Et2O (10 mL) was added. The precipitate was collected by filtration and immediately dissolved in water, neutralized by addition of 2N aqueous NaOH and the precipitate was extracted with Et2O. The organic layer was dried over MgSO4 and concentrated in vacuum affording the title compound 60 (34 mg, 69% yield). This procedure is essentially as described in Brugier et al., Tetrahedron, 30: 10331-10344 (1997), which is incorporated by reference in its entirety. 1H NMR: (CDCl3) δ(ppm): 7.49 (dd, J=8.4, 1.4 Hz, 2H), 7.41 (t, J=7.6 Hz, 2H), 7.26 (dd, J=10.2, 7.2 Hz, 1H), 6.22 (s, 1H), 3.51 (bs, 4H). m/z: 191.3 (MH+).